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Compound of Interest

Compound Name: Clascoterone

Cat. No.: B1669155

Providing critical safety and logistical information for the proper handling and disposal of the
anti-androgen compound, clascoterone.

For researchers, scientists, and drug development professionals, ensuring the safe disposal of
chemical compounds is a paramount responsibility. This guide outlines the essential
procedures for the proper disposal of clascoterone, a topical androgen receptor inhibitor, to
minimize environmental impact and maintain laboratory safety.

Hazard Profile and Safety Precautions

Clascoterone is classified as harmful if swallowed and is very toxic to aquatic life with long-
lasting effects[1]. It can also cause skin and serious eye irritation[2]. Therefore, appropriate
personal protective equipment (PPE), including protective gloves, safety goggles with side-
shields, and a lab coat, should be worn when handling this compound[2]. Engineering controls,
such as ensuring adequate ventilation and providing an accessible safety shower and eyewash
station, are also crucial[2].

Step-by-Step Disposal Procedures

The primary principle for the disposal of clascoterone is to prevent its release into the
environment[1]. Improper disposal, such as flushing down the drain, can introduce the active
pharmaceutical ingredient into waterways, where it can harm aquatic organisms[1][3].

1. Segregation and Waste Identification:
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Non-Hazardous vs. Hazardous Waste: In the United States, pharmaceutical waste is
regulated by the Environmental Protection Agency (EPA) under the Resource Conservation
and Recovery Act (RCRA)[4][5][6]. It is crucial to determine if your clascoterone waste is
considered hazardous. While clascoterone itself is not specifically listed as a hazardous
waste, its toxicity to aquatic life may require it to be managed as such[1]. Always consult
your institution's Environmental Health and Safety (EHS) department for guidance on
classifying pharmaceutical waste.

Waste Streams: Segregate clascoterone waste from other laboratory waste. This includes
pure clascoterone, contaminated lab materials (e.g., gloves, weighing paper, pipette tips),
and solutions containing clascoterone.

. Disposal of Pure Clascoterone (Unused or Expired):

Do Not Dispose in Trash or Drains: Never dispose of pure clascoterone in the regular trash
or flush it down the sink or toilet[3].

Licensed Waste Contractor: The recommended method for disposal is through a licensed
hazardous waste disposal company. These companies are equipped to handle and treat
pharmaceutical waste, typically through incineration at a permitted facility[5][6].

Packaging: Package the waste in a clearly labeled, sealed container compatible with the
chemical. The label should include the chemical name ("Clascoterone"), CAS number
(19608-29-8), and relevant hazard symbols.

. Disposal of Contaminated Materials:

Solid Waste: Items such as gloves, absorbent pads, and empty containers that are
contaminated with clascoterone should be collected in a designated, sealed plastic bag or
container.

Liquid Waste: Solutions containing clascoterone should be collected in a clearly labeled,
sealed, and leak-proof container.

Disposal Route: These contaminated materials should also be disposed of through a
licensed hazardous waste contractor.
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4. Decontamination of Glassware and Surfaces:

¢ Rinsing: Glassware should be rinsed with an appropriate solvent (e.g., ethanol or
isopropanol) to remove clascoterone residues. The rinsate should be collected as
hazardous liquid waste.

» Washing: After the initial rinse, glassware can be washed with soap and water.

» Surface Cleaning: Work surfaces should be decontaminated using a suitable cleaning agent.
All cleaning materials (e.g., wipes) should be disposed of as contaminated solid waste.

Environmental Impact and Ecotoxicity

While specific experimental data on the environmental fate of clascoterone is limited, a "read
across" analysis comparing it to other anti-androgen compounds provides an indication of its
potential environmental risk.

) Effect .
Compound Test Organism . Observation
Concentration

Minor phenotypic

Flutamide Flathead Minnow 412 ug/L )
alterations[7]
] Significant effects
Flutamide Medaka 651 — 1000 pg/L
observed[7]
) ] Significant effects
Flutamide Zebrafish 1700 pg/L
observed[7]
_ _ _ Small changes in
Flutamide Stickleback Fish 10 - 50 pg/L

spiggin secretion[7]

This table summarizes data from a comparative analysis used in an environmental impact
assessment, as detailed in an FDA review[7].

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
clascoterone in a laboratory setting.
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Clascoterone Disposal Workflow
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Caption: Workflow for the safe disposal of clascoterone waste.
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By adhering to these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of clascoterone, upholding the highest standards of
laboratory safety and chemical handling. Always consult your institution's specific guidelines
and local regulations for pharmaceutical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. medkoo.com [medkoo.com]

. file.medchemexpress.com [file.medchemexpress.com]

. dtsc.ca.gov [dtsc.ca.gov]

. sdmedwaste.com [sdmedwaste.com]

. Managing Pharmaceutical Waste | Stericycle [stericycle.com]

. danielshealth.com [danielshealth.com]

°
~ (o)) )] EaN w N -

. accessdata.fda.gov [accessdata.fda.gov]

 To cite this document: BenchChem. [Safe Disposal of Clascoterone: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669155#clascoterone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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